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Introduction
TAS05567 is a potent and highly selective inhibitor of spleen tyrosine kinase (Syk). Syk is a

critical mediator in the signaling pathways of various immune cells.[1][2] In the context of

allergic reactions, Syk plays an essential role in the downstream signaling of the high-affinity

IgE receptor (FcεRI) on mast cells and basophils.[1][2] Cross-linking of IgE on the surface of

these cells by an allergen triggers the activation of Syk, leading to degranulation and the

release of inflammatory mediators such as histamine, leukotrienes, and cytokines. These

mediators are responsible for the clinical manifestations of allergic reactions. By inhibiting Syk,

TAS05567 has demonstrated the potential to abrogate these immunoglobulin-mediated

responses, making it a promising therapeutic candidate for allergic diseases.[1][2]

Preclinical studies in rodent models have shown that TAS05567 can effectively suppress IgE-

mediated allergic reactions in a dose-dependent manner.[1][2] Specifically, in a mouse model of

passive cutaneous anaphylaxis (PCA), which mimics an acute allergic skin reaction, oral

administration of TAS05567 has been shown to reduce ear swelling significantly.[1]

These application notes provide detailed protocols for the use of TAS05567 in a mouse model

of IgE-mediated allergic reaction, specifically the passive cutaneous anaphylaxis (PCA) model

leading to ear swelling. The information is intended to guide researchers in designing and

executing experiments to evaluate the efficacy of TAS05567 and other Syk inhibitors.
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Data Presentation
The following table summarizes the dose-dependent inhibitory effect of orally administered

TAS05567 on IgE-mediated ear swelling in a mouse passive cutaneous anaphylaxis (PCA)

model.

TAS05567 Dosage (mg/kg,

p.o.)

Mean Inhibition of Ear

Swelling (%)
Reference

3 45 Hayashi et al., 2018

10 70 Hayashi et al., 2018

30 95 Hayashi et al., 2018

Experimental Protocols
Passive Cutaneous Anaphylaxis (PCA) in Mice
This protocol describes the induction of an IgE-mediated allergic reaction in the ears of mice,

leading to measurable swelling. This model is suitable for evaluating the in vivo efficacy of anti-

allergic compounds like TAS05567.

Materials:

Male BALB/c mice (8-10 weeks old)

Anti-dinitrophenyl (DNP)-IgE monoclonal antibody

DNP-human serum albumin (HSA)

TAS05567

Vehicle for TAS05567 (e.g., 0.5% methylcellulose)

Sterile phosphate-buffered saline (PBS)

Evans blue dye (1% in sterile PBS)
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Digital calipers or thickness gauge

Formamide (for dye extraction, optional)

Spectrophotometer (for dye quantification, optional)

Procedure:

Sensitization:

Inject mice intradermally (i.d.) in the pinna of one ear with 20 µL of anti-DNP-IgE (0.5

µg/mL in sterile PBS).

The contralateral ear can be injected with sterile PBS as a control.

Drug Administration:

23 hours after sensitization, administer TAS05567 or vehicle orally (p.o.) to the mice.

Prepare TAS05567 in the appropriate vehicle at the desired concentrations (e.g., 3, 10, 30

mg/kg). The volume of oral administration is typically 10 mL/kg.

Antigen Challenge:

One hour after drug administration (24 hours after sensitization), intravenously (i.v.) inject

the mice with 200 µL of DNP-HSA (250 µg/mL in sterile PBS containing 1% Evans blue

dye).

Measurement of Ear Swelling:

Measure the thickness of both ears using digital calipers before the antigen challenge and

at 1 hour post-challenge.

The increase in ear thickness is calculated by subtracting the pre-challenge measurement

from the post-challenge measurement.

The percentage of inhibition of ear swelling by TAS05567 is calculated as follows: %

Inhibition = [1 - (Increase in ear thickness with TAS05567 / Increase in ear thickness with
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vehicle)] x 100

(Optional) Quantification of Vascular Permeability:

After the final ear thickness measurement, euthanize the mice and excise the ears.

Incubate the ears in formamide at 63°C overnight to extract the Evans blue dye.

Measure the absorbance of the extracted dye at 620 nm using a spectrophotometer. The

amount of dye is proportional to the increase in vascular permeability.

Visualizations
Syk Signaling Pathway in Mast Cell Activation
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Caption: IgE-mediated activation of mast cells and the inhibitory action of TAS05567 on the

Syk signaling pathway.

Experimental Workflow for PCA Mouse Model
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Caption: Experimental workflow for the passive cutaneous anaphylaxis (PCA) mouse model to

evaluate TAS05567 efficacy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0163614
https://pubmed.ncbi.nlm.nih.gov/22981792/
https://pubmed.ncbi.nlm.nih.gov/22981792/
https://pubmed.ncbi.nlm.nih.gov/22981792/
https://www.benchchem.com/product/b12429882#tas05567-dosage-for-mouse-models-of-allergic-reaction
https://www.benchchem.com/product/b12429882#tas05567-dosage-for-mouse-models-of-allergic-reaction
https://www.benchchem.com/product/b12429882#tas05567-dosage-for-mouse-models-of-allergic-reaction
https://www.benchchem.com/product/b12429882#tas05567-dosage-for-mouse-models-of-allergic-reaction
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12429882?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12429882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

